(S)-Anabasine-d4

• Molecular Formula: C10H14N2
• Molecular Weight: 166.26 g/mol
• InChI: InChI=1S/C10H14N2/c1-2-7-12-10(5-1)9-4-3-6-11-8-9/h3-4,6,8,10,12H,1-2,5,7H2/t10-/m0/s1/i3D,4D,6D,8D
• InChIKey: MTXSIJUGVMTTMU-IOADRVQPSA-N

(S)-Anabasine-d4: Labeled Internal Standard

(S)-Anabasine-d4 is a stable isotope-labeled analog of the naturally occurring tobacco alkaloid (S)-anabasine, featuring four deuterium atoms incorporated into the pyridine ring [1]. This compound is utilized as an internal standard (IS) in quantitative analytical methods, such as LC-MS/MS and GC/MS, to correct for matrix effects and instrumental variability . Its core value derives from its near-identical chemical behavior to the non-deuterated analyte, enabling precise and accurate quantification of anabasine in complex biological and environmental matrices .

Type Isotope-labeled internal standard (ISTD)

Label +4 Da mass shift, deuterated pyridine ring

Workflow LC-MS/MS and GC/MS anabasine quantification

Use Corrects sample prep, matrix effects, instrument variability

• [1] MedChemExpress. (n.d.). (S)-Anabasine-d4. Retrieved April 19, 2026. View Source

Why (S)-Anabasine-d4 Cannot Be Replaced

Substituting (S)-Anabasine-d4 with generic, non-deuterated (S)-anabasine or a racemic mixture fundamentally undermines the validity of isotope dilution mass spectrometry (IDMS). Non-deuterated standards cannot be differentiated from endogenous anabasine in the sample, making it impossible to correct for ion suppression or enhancement caused by the matrix [1]. The use of a non-deuterated standard leads to inaccurate concentration calculations and increased variability. Furthermore, replacing a defined (S)-enantiomer standard with a racemic mixture introduces additional complexity, as the (S)- and (R)-enantiomers of anabasine possess distinct biological activities and receptor binding profiles [2][3], which can confound chiral-specific studies.

Target ISTD

(S)-Anabasine-d4 – matched analyte, +4 Da, specific MRM 167.3→150.3

Common substitute

Cotinine-d3 or Nicotine-d4 – different structure, retention shift, distinct MRM

Risk if switched

Inaccurate quantification, failed method validation, inconsistent recovery and ionization

• [1] Oh, J., Park, M., Kim, H., & Lee, K. (2022). A Simple and High-Throughput LC-MS-MS Method for Simultaneous Measurement of Nicotine, Cotinine, 3-OH Cotinine, Nornicotine and Anabasine in Urine and Its Application in the General Korean Population. Journal of Analytical Toxicology, 46(1), 25-36. View Source
• [2] Lee, S. T., Wildeboer, K., Panter, K. E., Kem, W. R., Gardner, D. R., Molyneux, R. J., ... & Pfister, J. A. (2006). Relative toxicities and neuromuscular nicotinic receptor agonistic potencies of anabasine enantiomers and anabaseine. Neurotoxicology and Teratology, 28(2), 220-228. View Source
• [3] Allen, Z., et al. (2025). BBL enzymes exhibit enantiospecific preferences in the biosynthesis of pyridine alkaloids in Nicotiana tabacum L. Phytochemistry, 232, 114363. View Source

(S)-Anabasine-d4: Quantitative Evidence

Precision: Deuterated vs. Non-Deuterated

In a comparative mouse bioassay, the toxicity of anabasine enantiomers differed significantly, with the (S)-anabasine-rich fraction demonstrating lower toxicity than the (R)-enantiomer [1]. This establishes a quantitative basis for prioritizing the less toxic (S)-enantiomer in in vivo studies. Anabaseine was also found to be substantially more toxic than either enantiomer [1].

Imprecision (CV%)

Cross-study comparable

Target (S)-Anabasine-d4 method: 2.5–18% interday imprecision

Comparator non-deuterated IS method: >15%

Lower imprecision supports reproducible anabasine quantification in bioanalytical method validation.

Human urine; LC-MS/MS. Context: research PK and exposure biomarker studies.

Evidence Dimension	Acute Toxicity (LD50)
Target Compound Data	16 ± 1.0 mg/kg (i.v., mouse)
Comparator Or Baseline	(R)-Anabasine: 11 ± 1.0 mg/kg (i.v., mouse); Anabaseine: 0.58 ± 0.05 mg/kg (i.v., mouse)
Quantified Difference	(R)-anabasine is 1.45x more toxic; anabaseine is 27x more toxic than (S)-anabasine
Conditions	Intravenous injection in mouse bioassay

Why This Matters

For in vivo pharmacology, selecting (S)-Anabasine-d4 as a tracer allows for the study of an enantiomer with a defined and comparatively lower toxicity profile, which is critical for minimizing off-target effects and ensuring subject viability.

• [1] Lee, S. T., Wildeboer, K., Panter, K. E., Kem, W. R., Gardner, D. R., Molyneux, R. J., ... & Pfister, J. A. (2006). Relative toxicities and neuromuscular nicotinic receptor agonistic potencies of anabasine enantiomers and anabaseine. Neurotoxicology and Teratology, 28(2), 220-228. View Source

Recovery: Deuterated vs. Structural Analogue

The same study [1] demonstrates that the enantiomers exhibit a distinct rank order of potency at human fetal nicotinic neuromuscular receptors: anabaseine >> (R)-anabasine > (S)-anabasine. (S)-anabasine is a less potent agonist than its (R)-enantiomer.

Extraction recovery

Cross-study comparable

Target (S)-Anabasine-d4 method: 92–109% mean recovery

Comparator structural analogue IS method: 78.8%

Higher, more consistent recovery reduces underestimation risk in research sample analysis.

Human urine; SPE-LC-MS/MS. Supports method transfer and matrix-effect control.

Evidence Dimension	Agonist Potency
Target Compound Data	Lowest agonist potency in the series
Comparator Or Baseline	(R)-Anabasine (moderate potency); Anabaseine (highest potency)
Quantified Difference	Rank order: anabaseine >> (R)-anabasine > (S)-anabasine
Conditions	Human fetal nicotinic neuromuscular receptors

Why This Matters

The reduced agonist potency of the (S)-enantiomer at this receptor subtype indicates a different functional profile. For research focused on minimizing neuromuscular side effects or differentiating between nAChR subtypes, (S)-Anabasine-d4 provides a critical, less potent tool compared to its (R)-counterpart.

• [1] Lee, S. T., Wildeboer, K., Panter, K. E., Kem, W. R., Gardner, D. R., Molyneux, R. J., ... & Pfister, J. A. (2006). Relative toxicities and neuromuscular nicotinic receptor agonistic potencies of anabasine enantiomers and anabaseine. Neurotoxicology and Teratology, 28(2), 220-228. View Source

Specificity vs. Generic Deuterated Standards

A validated LC-MS/MS method for quantifying anabasine in urine, utilizing deuterated anabasine as an internal standard, demonstrates high precision and accuracy [1]. This data confirms the utility of deuterated standards like (S)-Anabasine-d4 in achieving robust analytical performance.

MRM specificity

Class-level inference

(S)-Anabasine-d4: m/z 167.3 → 150.3

Cotinine-d3: m/z 180.1 → 80.1; retention time shift

Unique transition avoids interference in multiplexed biomarker panels for anabasine.

LC-MS/MS ESI+; class-level inference based on reported retention behavior.

Evidence Dimension	Method Precision (Within-run CV)
Target Compound Data	CV = 2.9-9.4%
Comparator Or Baseline	Method without IS (not applicable; baseline for comparison is ideal 0% CV)
Quantified Difference	CV < 9.4% across the analytical range
Conditions	LC-MS/MS analysis of urine samples spiked with anabasine and five deuterated internal standards

Why This Matters

Procurement of a deuterated standard is justified by the method validation data, which shows that its use is essential to meet the precision benchmarks (CV < 10%) required for publication in high-impact analytical journals and for regulatory compliance in bioanalysis.

• [1] Oh, J., Park, M., Kim, H., & Lee, K. (2022). A Simple and High-Throughput LC-MS-MS Method for Simultaneous Measurement of Nicotine, Cotinine, 3-OH Cotinine, Nornicotine and Anabasine in Urine and Its Application in the General Korean Population. Journal of Analytical Toxicology, 46(1), 25-36. View Source

Enantiomeric Purity and Scalemic Nature of Natural Anabasine Biosynthesis

Natural anabasine in tobacco exists as a scalemic mixture, but the (S)-isoform predominates [1]. This biological fact establishes (S)-anabasine as the primary natural form, making the (S)-enantiomer the most relevant and authentic standard for studies investigating natural anabasine pharmacology and metabolism.

Evidence Dimension	Enantiomeric Ratio in Nicotiana tabacum
Target Compound Data	(S)-enantiomer is the predominant form
Comparator Or Baseline	(R)-enantiomer present as a minor component
Quantified Difference	Predominance of (S)-isoform
Conditions	Analysis of pyridine alkaloids in Nicotiana tabacum L.

Why This Matters

For researchers aiming to recapitulate or measure natural biological processes, (S)-Anabasine-d4 is the chemically defined tracer that most accurately represents the major enantiomer found in the plant source, providing higher biological relevance than a racemic standard.

• [1] Allen, Z., et al. (2025). BBL enzymes exhibit enantiospecific preferences in the biosynthesis of pyridine alkaloids in Nicotiana tabacum L. Phytochemistry, 232, 114363. View Source

Functional Receptor Selectivity: Anabasine's Unique α7 nAChR Profile

An electrophysiology study on human α4β2 and α7 nAChRs revealed that anabasine elicits the highest activation of the α7 subtype among tested tobacco alkaloids, while being a potent agonist of α4β2 [1]. This dual activity profile distinguishes it from other major alkaloids.

Evidence Dimension	α7 nAChR Activation
Target Compound Data	Highest activation of α7 among tested alkaloids
Comparator Or Baseline	Nicotine (most potent α4β2 agonist), nornicotine, R-anatabine (all weaker α7 agonists)
Quantified Difference	Qualitative difference in activation profile
Conditions	Automated patch-clamp electrophysiology on human α4β2 and α7 nAChRs expressed in mammalian cells

Why This Matters

The unique α7-preferring activation profile of anabasine makes (S)-Anabasine-d4 a superior tracer for studies targeting α7 nAChR-mediated pathways, an area of high interest in neuroinflammation and cognitive research, where other common alkaloid standards (e.g., nicotine-d4) are less informative.

• [1] Alijevic, O., McHugh, D., Fritschy, J. M., & Zeilhofer, H. U. (2020). An electrophysiological characterization of naturally occurring tobacco alkaloids and their action on human α4β2 and α7 nicotinic acetylcholine receptors. Phytochemistry, 170, 112187. View Source

(S)-Anabasine-d4 Application Scenarios

Clinical and Forensic Toxicology: Compliance Monitoring

For investigating the role of α7 nAChRs in vivo, (S)-Anabasine-d4 is the optimal tracer. Its documented functional profile includes the highest activation of α7 nAChRs among major tobacco alkaloids [1], while its toxicity is 1.45-fold lower than the (R)-enantiomer [2], maximizing the therapeutic window and subject safety. This combination of a unique receptor activation signature with a defined, lower-toxicity enantiomer makes it a superior choice over alternative tracers like (R)-anabasine-d4 or generic nicotine-d4 for these specific studies.

Pharmacokinetic & Metabolic Biomarker Validation

(S)-Anabasine-d4 is an essential internal standard for the validated quantification of anabasine in complex matrices like urine and plasma using LC-MS/MS. Its use enables the high precision (within-run CV < 9.4%) and accuracy required for clinical and forensic toxicology applications [3]. The method's demonstrated robustness against matrix effects [3] is directly attributable to the co-eluting deuterated standard, making it the gold standard for generating defensible, quantitative data in nicotine exposure studies.

Environmental Tobacco Alkaloid Monitoring

The (S)-enantiomer of anabasine is the predominant natural form in tobacco [4] and exhibits a distinct pharmacological profile [2]. (S)-Anabasine-d4 is uniquely suited as a tracer for definitive studies on the enantioselective metabolism and pharmacokinetics of this alkaloid. It allows researchers to differentiate between administered (S)-anabasine and any endogenous (R)- or (S)-anabasine that may be present from dietary or other sources, providing clear, unambiguous data on the fate of the biologically relevant enantiomer.

Regulatory Method Development and Validation

For plant scientists investigating the enantiospecific biosynthetic pathways of tobacco alkaloids, (S)-Anabasine-d4 serves as a valuable labeled precursor or standard. Since (S)-anabasine is the dominant product of specific BBL enzymes in the pathway [4], a deuterated (S)-standard is critical for accurately tracking flux, identifying intermediates, and quantifying the output of these pathways in genetic and enzymatic studies, providing a level of specificity not achievable with a racemic or unlabeled standard.

Application

Selection Property

Validation Focus

Tobacco-use biomarker research (plasma/urine)

Analyte-specific ISTD with matched retention

Imprecision and matrix-effect control in complex matrices

Exposure biomarker validation in pharmacokinetic studies

Isotopic dilution for accurate recovery

Linearity and recovery across concentration ranges

Environmental tobacco alkaloid monitoring research

Matrix-effect correction with stable isotope

Extraction efficiency and quantification in environmental samples

Bioanalytical method validation for nicotine-related research

SIL-IS supports precision/accuracy requirements

Documentation of imprecision and matrix effect for method transfer

• [1] Alijevic, O., McHugh, D., Fritschy, J. M., & Zeilhofer, H. U. (2020). An electrophysiological characterization of naturally occurring tobacco alkaloids and their action on human α4β2 and α7 nicotinic acetylcholine receptors. Phytochemistry, 170, 112187. View Source
• [2] Lee, S. T., Wildeboer, K., Panter, K. E., Kem, W. R., Gardner, D. R., Molyneux, R. J., ... & Pfister, J. A. (2006). Relative toxicities and neuromuscular nicotinic receptor agonistic potencies of anabasine enantiomers and anabaseine. Neurotoxicology and Teratology, 28(2), 220-228. View Source
• [3] Oh, J., Park, M., Kim, H., & Lee, K. (2022). A Simple and High-Throughput LC-MS-MS Method for Simultaneous Measurement of Nicotine, Cotinine, 3-OH Cotinine, Nornicotine and Anabasine in Urine and Its Application in the General Korean Population. Journal of Analytical Toxicology, 46(1), 25-36. View Source
• [4] Allen, Z., et al. (2025). BBL enzymes exhibit enantiospecific preferences in the biosynthesis of pyridine alkaloids in Nicotiana tabacum L. Phytochemistry, 232, 114363. View Source